![molecular formula C22H20BrN3O2 B2875506 N-(4-bromophenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide CAS No. 902507-57-7](/img/structure/B2875506.png)
N-(4-bromophenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
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Description
N-(4-bromophenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide is a useful research compound. Its molecular formula is C22H20BrN3O2 and its molecular weight is 438.325. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods
The intricate synthesis of related compounds often involves multistep reactions that yield complex heterocyclic structures. For example, the synthesis of antitumor agents involves the interaction of diazo compounds with isocyanates, forming imidazotetrazines with broad-spectrum antitumor activity (Stevens et al., 1984). Similarly, the crystal structures of compounds with comparable complexity are determined through X-ray diffraction, aiding in understanding their conformation and potential interactions (Kurbanova et al., 2009).
Chemical Properties and Structural Characterization
The chemical properties and structural characterization of these compounds are crucial for their potential applications. For instance, the solid-phase synthesis of polymer-supported indazoles demonstrates the versatility of these methods in creating complex heterocycles under mild conditions (Kočí & Krchňák, 2010). The Aza-Diels-Alder reactions in aqueous solutions for synthesizing bicyclic amino acid derivatives further illustrate the adaptability of synthetic methods to produce biologically relevant structures (Waldmann & Braun, 1991).
Potential Bioactive Properties
While explicit information on the bioactive properties of N-(4-bromophenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide is not available, the research on related compounds provides insights into their potential. Compounds with similar structural complexity have been explored for their antitumor (Wang et al., 1997), immunosuppressive (Axton et al., 1992), and liquid crystal alignment applications (Matsunaga et al., 2003), suggesting a broad spectrum of potential functional uses.
Properties
IUPAC Name |
N-(4-bromophenyl)-4-imino-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrN3O2/c23-15-5-7-16(8-6-15)25-22(27)18-12-14-11-13-3-1-9-26-10-2-4-17(19(13)26)20(14)28-21(18)24/h5-8,11-12,24H,1-4,9-10H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIXSOFITYQZDBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=C4C(=C2)C=C(C(=N)O4)C(=O)NC5=CC=C(C=C5)Br)CCCN3C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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